Cas no 946348-74-9 (N2-(3-chlorophenyl)-N4-(4-methoxyphenyl)pteridine-2,4-diamine)

• Product Name: N2-(3-chlorophenyl)-N4-(4-methoxyphenyl)pteridine-2,4-diamine
• CAS No: 946348-74-9
• MF: C₁₉H₁₅ClN₆O
• MW: 378.815001726151
• CID: 6030628
• PubChem ID: 16820893
• Update Time: 2025-10-30

N2-(3-chlorophenyl)-N4-(4-methoxyphenyl)pteridine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• N2-(3-chlorophenyl)-N4-(4-methoxyphenyl)pteridine-2,4-diamine
• {2-[(3-chlorophenyl)amino]pteridin-4-yl}(4-methoxyphenyl)amine
• AKOS002328776
• 946348-74-9
• 2-N-(3-chlorophenyl)-4-N-(4-methoxyphenyl)pteridine-2,4-diamine
• AB00678328-01
• F2359-0283

• Inchi： 1S/C19H15ClN6O/c1-27-15-7-5-13(6-8-15)23-18-16-17(22-10-9-21-16)25-19(26-18)24-14-4-2-3-12(20)11-14/h2-11H,1H3,(H2,22,23,24,25,26)
• InChI Key： ZQYZTMWZRXYROB-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC1=NC2C(C(=N1)NC1C=CC(=CC=1)OC)=NC=CN=2

Computed Properties

• Exact Mass: 378.0995868g/mol
• Monoisotopic Mass: 378.0995868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 84.8Ų

Additional information on N2-(3-chlorophenyl)-N4-(4-methoxyphenyl)pteridine-2,4-diamine

Recent Advances in the Study of N2-(3-chlorophenyl)-N4-(4-methoxyphenyl)pteridine-2,4-diamine (CAS: 946348-74-9)

N2-(3-chlorophenyl)-N4-(4-methoxyphenyl)pteridine-2,4-diamine (CAS: 946348-74-9) is a pteridine derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at elucidating its biological activity, mechanism of action, and therapeutic potential. In this research brief, we provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and emerging applications in drug discovery.

The synthesis of N2-(3-chlorophenyl)-N4-(4-methoxyphenyl)pteridine-2,4-diamine has been optimized in recent studies to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic approach that reduces byproduct formation and enhances scalability. This advancement is particularly relevant for industrial-scale production, where consistency and cost-effectiveness are critical. The study also highlighted the compound's stability under various physiological conditions, making it a promising candidate for further development.

Pharmacological investigations have revealed that N2-(3-chlorophenyl)-N4-(4-methoxyphenyl)pteridine-2,4-diamine exhibits potent inhibitory activity against several kinase targets, including those implicated in cancer and inflammatory diseases. A 2022 study published in Bioorganic & Medicinal Chemistry Letters demonstrated its efficacy in suppressing tumor growth in preclinical models, with a notable selectivity profile that minimizes off-target effects. These findings suggest that the compound could serve as a lead molecule for the development of targeted therapies.

In addition to its kinase inhibitory properties, recent research has explored the compound's potential as an antimicrobial agent. A 2023 study in Antimicrobial Agents and Chemotherapy reported its activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study proposed a dual mechanism of action involving disruption of bacterial cell membranes and inhibition of essential metabolic pathways. This dual functionality positions the compound as a promising candidate for addressing the growing challenge of antibiotic resistance.

Despite these promising findings, challenges remain in the clinical translation of N2-(3-chlorophenyl)-N4-(4-methoxyphenyl)pteridine-2,4-diamine. Pharmacokinetic studies indicate that the compound exhibits moderate bioavailability, necessitating further optimization of its formulation. Recent efforts have focused on nanoparticle-based delivery systems to enhance its absorption and distribution. A 2023 preprint on bioRxiv described a lipid-based nanoparticle formulation that significantly improved the compound's plasma half-life in rodent models.

In conclusion, N2-(3-chlorophenyl)-N4-(4-methoxyphenyl)pteridine-2,4-diamine represents a versatile scaffold with broad therapeutic potential. Ongoing research continues to uncover new applications and refine its properties, paving the way for its eventual clinical evaluation. Future studies should prioritize addressing its pharmacokinetic limitations and expanding its therapeutic scope through structural modifications and combination therapies.